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Compound of Interest

Compound Name: Boc-D-asp-NH2

Cat. No.: B558558 Get Quote

An In-depth Technical Guide to Boc-D-asp-NH2
This guide provides a comprehensive overview of N-tert-butyloxycarbonyl-D-aspartic acid α-

amide (Boc-D-asp-NH2), a key amino acid derivative in peptide synthesis and pharmaceutical

research. It is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, structure, and applications.

Physicochemical Properties and Specifications
Boc-D-asp-NH2 is an off-white powder utilized as a fundamental building block in the synthesis

of peptides.[1] The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and

solubility, making it highly suitable for constructing complex peptides and other biologically

active molecules.[1]
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Property Value

Molecular Formula C₉H₁₆N₂O₅

Molecular Weight 232.23 g/mol [2][3][4][5][6][7][8]

CAS Number 200282-47-9[1][2][6][8][9]

Appearance Off-white powder[1]

Purity ≥97%[8]

Melting Point 103 - 109 °C[1]

Optical Rotation [α]²⁵D = -16 ± 1 ° (c=1 in MeOH)[1]

Synonyms Boc-D-Asp-NH2, Boc-D-isoasparagine[1][6]

Chemical Structure
The structure of Boc-D-asp-NH2 features a D-aspartic acid core. The alpha-amino group is

protected by a tert-butyloxycarbonyl (Boc) group, and the side chain carboxylic acid is present

as an amide.
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Click to download full resolution via product page

Caption: Chemical structure of Boc-D-asp-NH2.

Core Applications and Methodologies
Peptide Synthesis
Boc-D-asp-NH2 is a crucial building block in solid-phase peptide synthesis (SPPS), a

cornerstone of pharmaceutical development and research.[1][4] The Boc protecting group is

stable under most basic and nucleophilic conditions, allowing for orthogonal protection

strategies, often in combination with Fmoc-based methods.[10] Its use facilitates the creation of

complex peptides with specific biological activities.[1]

The following diagram outlines a generalized workflow for the incorporation of a Boc-protected

amino acid like Boc-D-asp-NH2 into a growing peptide chain during SPPS.
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Start: Resin with attached peptide chain

Boc Deprotection:
Treat with acid (e.g., TFA)

to remove Boc group from N-terminus

Neutralization:
Wash with a base (e.g., DIEA)

to neutralize the protonated amino group

Coupling:
Add Boc-D-asp-NH2 and a coupling agent

(e.g., DCC, HBTU) to form a new peptide bond

Wash:
Remove excess reagents and byproducts

Check for completion
(e.g., Kaiser test)

Incomplete

End: Peptide chain extended by one residue

Complete

Repeat cycle for next amino acid
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Boc-D-asp-NH2
(Building Block)

Solid-Phase Peptide Synthesis (SPPS)

Custom Peptide Analog
(e.g., CCK-B receptor modulator)

In Vitro / In Vivo Screening
(Binding affinity, functional assays)

Lead Compound Identification

Low Activity / High Toxicity

Lead Optimization

Promising Activity

Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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